Bactobilin
Overview
Description
Bactobilin, also known as this compound, is a useful research compound. Its molecular formula is C39H38N4O18 and its molecular weight is 850.7 g/mol. The purity is usually 95%.
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Properties
CAS No. |
86829-00-7 |
|---|---|
Molecular Formula |
C39H38N4O18 |
Molecular Weight |
850.7 g/mol |
IUPAC Name |
3-[(2E,5E)-2-[[3-(2-carboxyethyl)-5-[(Z)-[3-(2-carboxyethyl)-4-(carboxymethyl)-5-oxopyrrol-2-ylidene]methyl]-4-(carboxymethyl)-1H-pyrrol-2-yl]methylidene]-5-[[4-(2-carboxyethyl)-3-(carboxymethyl)-5-oxopyrrol-2-yl]methylidene]-4-(carboxymethyl)pyrrol-3-yl]propanoic acid |
InChI |
InChI=1S/C39H38N4O18/c44-30(45)5-1-16-20(9-34(52)53)27(14-26-18(3-7-32(48)49)23(12-37(58)59)39(61)42-26)40-24(16)13-25-17(2-6-31(46)47)21(10-35(54)55)28(41-25)15-29-22(11-36(56)57)19(38(60)43-29)4-8-33(50)51/h13-15,40-41H,1-12H2,(H,42,61)(H,44,45)(H,46,47)(H,48,49)(H,50,51)(H,52,53)(H,54,55)(H,56,57)(H,58,59)/b25-13+,26-14-,28-15+ |
InChI Key |
WURWKSUFZWLCIX-MYKLXLOWSA-N |
SMILES |
C(CC(=O)O)C1=C(C(=CC2=NC(=O)C(=C2CC(=O)O)CCC(=O)O)NC1=CC3=C(C(=C(N3)C=C4C(=C(C(=O)N4)CC(=O)O)CCC(=O)O)CC(=O)O)CCC(=O)O)CC(=O)O |
Isomeric SMILES |
C(CC(=O)O)C\1=C(/C(=C\C2=NC(=O)C(=C2CC(=O)O)CCC(=O)O)/N/C1=C/C3=C(C(=C(N3)/C=C\4/C(=C(C(=O)N4)CC(=O)O)CCC(=O)O)CC(=O)O)CCC(=O)O)CC(=O)O |
Canonical SMILES |
C(CC(=O)O)C1=C(C(=CC2=NC(=O)C(=C2CC(=O)O)CCC(=O)O)NC1=CC3=C(C(=C(N3)C=C4C(=C(C(=O)N4)CC(=O)O)CCC(=O)O)CC(=O)O)CCC(=O)O)CC(=O)O |
Synonyms |
bactobilin |
Origin of Product |
United States |
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